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Compound of Interest

Compound Name: 7-Chloro-2,8-dimethylquinoline

CAS No.: 120370-62-9

Cat. No.: B048905

Get Quote

7-Chloro-2,8-dimethylquinoline is a substituted quinoline, a class of heterocyclic aromatic

compounds characterized by a double-ring structure composed of a benzene ring fused to a

pyridine ring. The specific substitutions of a chloro group at the 7-position and methyl groups at

the 2- and 8-positions confer distinct properties that make it a molecule of interest in synthetic

and medicinal chemistry.

The fundamental identifiers and properties of this compound are summarized below. Its

molecular weight is 191.66 g/mol .[1][2]

Chemical Structure
Caption: 2D structure of 7-Chloro-2,8-dimethylquinoline.

Table 1: Physicochemical Properties and Identifiers
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Property Value Source(s)

Molecular Formula C₁₁H₁₀ClN [1]

Molecular Weight 191.66 g/mol [1][2]

CAS Number 120370-62-9 [1]

IUPAC Name 7-chloro-2,8-dimethylquinoline [1]

Boiling Point 294.6°C at 760 mmHg [1]

Density 1.188 g/cm³ [1]

InChI Key
FXDITTUYSNDPFH-

UHFFFAOYSA-N
[1]

SMILES
CC1=NC2=C(C=C1)C=CC(=C

2C)Cl
[1]

Purity (Typical) 95% [2]

Synthesis and Characterization
The synthesis of substituted quinolines is a well-established area of organic chemistry. While

specific, detailed protocols for 7-Chloro-2,8-dimethylquinoline are not extensively published

in mainstream literature, its synthesis can be logically inferred from established methods for

analogous structures, such as the Combes quinoline synthesis or the Vilsmeier-Haack reaction.

[3]

A plausible synthetic approach involves the reaction of an appropriately substituted aniline with

a β-diketone or a related species. For instance, the cyclization of N-(3-chlorophenyl)-3-amino-

2-butenoic acid derivatives has been used to produce related 7-chloro-quinaldine structures.[4]

Generalized Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of a substituted

quinoline, which could be adapted for 7-Chloro-2,8-dimethylquinoline.
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Caption: Conceptual workflow for substituted quinoline synthesis.

Protocol: Illustrative Synthesis of a 7-Chloroquinoline
Derivative
The following protocol is adapted from a known synthesis of 7-chloro-2-methylquinoline and

illustrates the key steps that would be involved.[5]

Reaction Setup: To a 50 mL round-bottomed flask, add the substituted aniline (e.g., m-

chloroaniline, 1 mmol) and a suitable solvent (e.g., acetonitrile, 5 mL).

Catalyst and Reagent Addition: Introduce a catalyst (e.g., Catalyst 1, 10 mol%) and the

second reactant (e.g., a vinyl ether, 3 mmol).

Reaction Conditions: Heat the mixture in air at 80°C. The reaction progress should be

monitored using thin-layer chromatography (TLC).

Solvent Removal: Upon completion, remove the solvent by distillation under reduced

pressure.

Purification: Purify the resulting residue using silica gel column chromatography with an

appropriate eluent (e.g., hexane/ethyl acetate) to isolate the final product.

Characterization: The structure of the purified product must be confirmed by spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.
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Applications in Research and Drug Development
The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of

numerous therapeutic agents. The 7-chloroquinoline moiety, in particular, is a critical

component of well-known drugs like chloroquine and is associated with significant biological

activity.

Anticancer Potential
Recent research has highlighted the potential of 7-chloroquinoline derivatives as potent

anticancer agents.[6][7] Studies have shown that compounds featuring this scaffold can exhibit

sub-micromolar cytotoxic effects against a wide array of human cancer cell lines, including

those for:

Leukemia

Non-small cell lung cancer

Colon cancer

Melanoma[6][8]

The mechanism often involves the compound's ability to interfere with cellular processes critical

for cancer cell proliferation. The 7-chloro substituent can significantly impact the molecule's

electronic properties and its ability to interact with biological targets.[8]

Antimalarial and Antimicrobial Activity
Historically, 7-chloroquinolines are best known for their antimalarial properties. While resistance

to drugs like chloroquine is a known issue, the scaffold remains a vital starting point for the

development of new antimalarial compounds. Research into novel 7-chloroquinoline derivatives

has demonstrated continued potential, with some new compounds showing high antimalarial

activity (IC₅₀ < 50 μM).[9]

Chemical Building Block
Beyond direct therapeutic applications, 7-Chloro-2,8-dimethylquinoline serves as a versatile

chemical intermediate. The chloro and methyl groups provide sites for further functionalization,
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allowing chemists to synthesize more complex molecules and build libraries of derivatives for

structure-activity relationship (SAR) studies.[8] The 5-amino derivative, for example, provides a

handle for creating a diverse array of new compounds for biological screening.[8]

Safety, Handling, and Storage
As a laboratory chemical, 7-Chloro-2,8-dimethylquinoline requires careful handling. While a

specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from the

closely related compound 7-chloro-2-methylquinoline provides essential guidance.[10]

Table 2: Hazard Identification and Precautionary
Measures (Based on 7-Chloro-2-methylquinoline)

Hazard Category
GHS Classification
& Statements

Recommended
Precautions

Source

Skin Irritation
H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing. P264: Wash

skin thoroughly after

handling.

[10][11]

Eye Irritation
H319: Causes serious

eye irritation

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[10][11]

Respiratory Irritation
H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. Use only

outdoors or in a well-

ventilated area.

[11]
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Handling and Storage Recommendations
Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid the formation of dust and

aerosols. Use in a well-ventilated area, preferably within a fume hood.[10]

Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed

and sealed.

Conclusion
7-Chloro-2,8-dimethylquinoline is a heterocyclic compound with significant potential,

primarily as a scaffold in the design and synthesis of novel therapeutic agents. Its structural

relationship to known bioactive molecules, particularly in the fields of oncology and infectious

diseases, makes it a valuable target for further investigation. Researchers utilizing this

compound should adhere to rigorous safety protocols based on data from analogous structures

while exploring its synthetic utility and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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